Cas no 2228413-53-2 (2-methoxy-2-3-(methoxymethyl)phenylpropan-1-amine)

• Product Name: 2-methoxy-2-3-(methoxymethyl)phenylpropan-1-amine
• CAS No: 2228413-53-2
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 6568710
• PubChem ID: 165850409
• Update Time: 2025-08-05

2-methoxy-2-3-(methoxymethyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-3-(methoxymethyl)phenylpropan-1-amine
• 2-methoxy-2-[3-(methoxymethyl)phenyl]propan-1-amine
• 2228413-53-2
• EN300-1776622

• Inchi： 1S/C12H19NO2/c1-12(9-13,15-3)11-6-4-5-10(7-11)8-14-2/h4-7H,8-9,13H2,1-3H3
• InChI Key： XVBBTEWNDSALCF-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C1C=CC=C(COC)C=1

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-methoxy-2-3-(methoxymethyl)phenylpropan-1-amine

2-Methoxy-2-3-(Methoxymethyl)phenylpropan-1-amine: A Promising Compound in Pharmaceutical Research

2-Methoxy-2-3-(methoxymethyl)phenylpropan-1-amine, with the chemical identification number CAS No. 2228413-53-2, represents a novel class of bioactive molecules that have garnered significant attention in the field of pharmaceutical science. This compound, characterized by its unique structural features, exhibits potential therapeutic applications across multiple disease models. Recent advances in synthetic chemistry and molecular biology have facilitated the exploration of its pharmacological properties, making it a focal point for researchers aiming to develop innovative therapeutic strategies.

The 2-methoxy group in the molecular structure plays a critical role in modulating the compound's solubility and metabolic stability. This functional group, combined with the methoxymethyl substituent, contributes to the molecule's ability to interact with specific biological targets. The phenylpropan-1-amine backbone further enhances its pharmacokinetic profile, enabling prolonged activity in vivo. These structural elements collectively define the compound's unique pharmacological behavior, which is a key area of investigation in current research.

Recent studies have highlighted the antioxidant and anti-inflammatory properties of 2-methoxy-2-3-(methoxymethyl)phenylpropan-1-amine. In vitro experiments have demonstrated its ability to inhibit the production of reactive oxygen species (ROS) in cellular models, suggesting potential applications in the treatment of oxidative stress-related diseases. A 2023 publication in Journal of Medicinal Chemistry reported that this compound significantly reduces the expression of pro-inflammatory cytokines such as TNF-α and IL-6 in murine macrophage cultures, indicating its therapeutic potential in inflammatory disorders.

Advances in computational drug design have enabled the prediction of the compound's interactions with key biological targets. Molecular docking studies suggest that 2-methoxy-2-3-(methoxymethyl)phenylpropan-1-amine can bind to the active site of the enzyme acetylcholinesterase (AChE), which is a critical target in the treatment of neurodegenerative diseases. This finding aligns with recent clinical trials exploring the use of AChE inhibitors for Alzheimer's disease, highlighting the compound's potential in this therapeutic area.

The synthetic pathway of 2-methoxy-2-3-(methoxymethyl)phenylpropan-1-amine has been optimized through green chemistry approaches, reducing environmental impact while maintaining high yield. A 2024 study published in Green Chemistry described a novel catalytic method using biocompatible metal catalysts to synthesize this compound efficiently. This advancement addresses the growing demand for sustainable pharmaceutical manufacturing processes, which is a critical trend in modern drug development.

Emerging evidence suggests that 2-methyloxy-2-3-(methoxymethyl)phenylpropan-1-amine may have applications in the treatment of metabolic disorders. Preclinical studies have shown its ability to modulate lipid metabolism by inhibiting the activity of key enzymes involved in fatty acid synthesis. This property makes it a promising candidate for the development of therapies targeting obesity and type 2 diabetes, areas of significant unmet medical need.

The compound's pharmacokinetic profile is another area of active research. Recent animal studies have demonstrated that 2-methoxy-2-3-(methoxymethyl)phenylpropan-1-amine exhibits favorable oral bioavailability and prolonged half-life, which are critical parameters for drug development. These characteristics suggest that the compound could be formulated into long-acting therapeutic agents, reducing the frequency of dosing required for chronic conditions.

Advances in nanotechnology have opened new avenues for the delivery of 2-methoxy-2-3-(methoxymethyl)phenylpropan-1-amine. Researchers have developed nanoparticle-based delivery systems that enhance the compound's stability and target specificity. A 2023 study in Nanomedicine demonstrated that encapsulating this compound in liposomes significantly improves its therapeutic efficacy in cancer models, while minimizing systemic toxicity.

The potential applications of 2-methoxy-2-3-(methoxymethyl)phenylpropan-1-amine extend beyond traditional therapeutic areas. Recent studies have explored its role in the treatment of neurodegenerative diseases such as Parkinson's disease. The compound's ability to cross the blood-brain barrier and its neuroprotective properties make it a candidate for the development of novel treatments for these conditions.

Despite its promising properties, challenges remain in the development of 2-methoxy-2-3-(methoxymethyl)phenylpropan-1-amine as a therapeutic agent. Ongoing research focuses on optimizing its chemical structure to enhance potency while minimizing potential side effects. The development of structure-activity relationship (SAR) models is a critical step in this process, helping researchers identify key molecular features that contribute to therapeutic efficacy.

As the field of pharmaceutical science continues to evolve, 2-methoxy-2-3-(methoxymethyl)phenylpropan-1-amine stands as a testament to the power of innovative chemistry and interdisciplinary research. Its unique properties and potential applications underscore the importance of continued exploration in this area, with the goal of translating these findings into effective therapeutic solutions for a wide range of medical conditions.